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[(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-[(2R,3R,4R)-4-methyl-3-nitro-7-oxo-1,5,6-triphenyl-2-bicyclo[2.2.1]hept-5-enyl]methyl]oxan-4-yl] acetate

Name: [(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-[(2R,3R,4R)-4-methyl-3-nitro-7-oxo-1,5,6-triphenyl-2-bicyclo[2.2.1]hept-5-enyl]methyl]oxan-4-yl] acetate
Brand: Smolecule
SKU: S1642465
Rating: 4.5 (5 reviews)

Catalog No.

S1642465

CAS No.

M.F

C42H41NO14

M. Wt

783.8 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-...

3. Others

General Information

Product Name

[(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-[(2R,3R,4R)-4-methyl-3-nitro-7-oxo-1,5,6-triphenyl-2-bicyclo[2.2.1]hept-5-enyl]methyl]oxan-4-yl] acetate

IUPAC Name

[(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-[(1R,5R,6R)-1-methyl-6-nitro-7-oxo-2,3,4-triphenyl-5-bicyclo[2.2.1]hept-2-enyl]methyl]oxan-4-yl] acetate

Molecular Formula

C42H41NO14

Molecular Weight

783.8 g/mol

InChI

InChI=1S/C42H41NO14/c1-22(44)52-33(34-35(53-23(2)45)36(54-24(3)46)37(55-25(4)47)39(57-34)56-26(5)48)32-38(43(50)51)41(6)30(27-16-10-7-11-17-27)31(28-18-12-8-13-19-28)42(32,40(41)49)29-20-14-9-15-21-29/h7-21,32-39H,1-6H3/t32-,33?,34+,35-,36-,37+,38+,39-,41+,42?/m0/s1

InChI Key

IOWZIWCZZUWJRV-AOHUYQTPSA-N

SMILES

CC(=O)OC1C(C(OC(C1OC(=O)C)OC(=O)C)C(C2C(C3(C(=C(C2(C3=O)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C)[N+](=O)[O-])OC(=O)C)OC(=O)C

Canonical SMILES

CC(=O)OC1C(C(OC(C1OC(=O)C)OC(=O)C)C(C2C(C3(C(=C(C2(C3=O)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C)[N+](=O)[O-])OC(=O)C)OC(=O)C

Isomeric SMILES

CC(=O)O[C@H]1[C@H]([C@H](O[C@@H]([C@@H]1OC(=O)C)OC(=O)C)C([C@H]2[C@H]([C@]3(C(=C(C2(C3=O)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6)C)[N+](=O)[O-])OC(=O)C)OC(=O)C

Specification

XLogP3

4.2

Others

Dates

Modify: 2023-07-18

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[(2R,3R,4S,5S,6R)-2,3,5-triacetyloxy-6-[acetyloxy-[(2R,3R,4R)-4-methyl-3-nitro-7-oxo-1,5,6-triphenyl-2-bicyclo[2.2.1]hept-5-enyl]methyl]oxan-4-yl] acetate

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